Tabanone
Tabanone
Brand Name:
Vulcanchem
CAS No.:
13215-88-8
VCID:
VC21177918
InChI:
InChI=1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8H,9H2,1-4H3
SMILES:
CC=CC=C1C(=CC(=O)CC1(C)C)C
Molecular Formula:
C₁₃H₁₈O
Molecular Weight:
190.28 g/mol
Tabanone
CAS No.: 13215-88-8
Cat. No.: VC21177918
Molecular Formula: C₁₃H₁₈O
Molecular Weight: 190.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13215-88-8 |
|---|---|
| Molecular Formula | C₁₃H₁₈O |
| Molecular Weight | 190.28 g/mol |
| IUPAC Name | 4-but-2-enylidene-3,5,5-trimethylcyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8H,9H2,1-4H3 |
| Standard InChI Key | CBQXHTWJSZXYSK-UHFFFAOYSA-N |
| Isomeric SMILES | C/C=C/C=C\1/C(=CC(=O)CC1(C)C)C |
| SMILES | CC=CC=C1C(=CC(=O)CC1(C)C)C |
| Canonical SMILES | CC=CC=C1C(=CC(=O)CC1(C)C)C |
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